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Compound of Interest

Compound Name: Calcium diglutamate

Cat. No.: B1668221 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance.

Calcium diglutamate, a compound often used in various research applications, requires a

clear and structured disposal protocol to ensure the safety of laboratory personnel and the

protection of the environment. While not classified as a hazardous substance according to its

Safety Data Sheet, adherence to established laboratory waste management practices is

essential.[1]

Essential Safety and Handling Protocols
Before proceeding with disposal, it is imperative to handle calcium diglutamate in a well-

ventilated area, wearing appropriate personal protective equipment (PPE), including suitable

protective clothing, gloves, and safety goggles.[1] Avoid the formation of dust and aerosols and

prevent contact with skin and eyes.[1] In case of accidental contact, follow standard first aid

procedures. For skin contact, wash off with soap and plenty of water. For eye contact, rinse

with pure water for at least 15 minutes.[1]

Step-by-Step Disposal Procedure
The disposal of calcium diglutamate should be conducted in accordance with the general

principles of laboratory chemical waste management, which are governed by regulations such

as the Resource Conservation and Recovery Act (RCRA) in the United States.[2][3] The

following step-by-step plan provides a clear workflow for the proper disposal of this compound.
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1. Waste Identification and Segregation:

Identify the waste as non-hazardous calcium diglutamate.

It is crucial to not mix calcium diglutamate waste with other chemical waste streams,

especially hazardous materials.[2] Segregation prevents unintended chemical reactions and

ensures proper disposal routes are followed.[2]

2. Containerization:

Use a dedicated, chemically compatible, and leak-proof container for collecting calcium
diglutamate waste.[2][3] The container should be in good condition and have a secure

closure.[2]

Clearly label the container as "Calcium Diglutamate Waste" and include the date of

accumulation. Proper labeling is a key requirement for compliant waste management.[4][5]

3. Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.[4][5] This area should be under the control of laboratory personnel.[2]

Ensure the storage area is cool, dry, and well-ventilated.[1]

Keep the container tightly closed when not in use.[1]

4. Final Disposal:

The Safety Data Sheet for calcium diglutamate specifies that the material can be disposed

of by removal to a licensed chemical destruction plant or by controlled incineration with flue

gas scrubbing.[1]

Crucially, do not discharge calcium diglutamate waste to sewer systems.[1]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the waste container. They will ensure that the waste is transported to

an appropriate, licensed facility.
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Quantitative Data Summary
While specific quantitative disposal limits for calcium diglutamate are not readily available in

the provided search results, the following table summarizes key information from the Safety

Data Sheet.

Parameter Value/Instruction Source

Hazard Classification Not classified as hazardous [1][6]

Recommended Disposal

Method

Licensed chemical destruction

plant or controlled incineration
[1]

Prohibited Disposal Method Discharge to sewer systems [1]

Container Requirements Suitable, closed containers [1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of calcium
diglutamate in a laboratory environment.
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Figure 1. Logical workflow for the proper disposal of calcium diglutamate.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of calcium diglutamate, thereby fostering a secure research environment and

upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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